Cas no 2034534-49-9 (4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole)

4-{[4-(2-Fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole is a fluorinated sulfonamide derivative featuring a benzothiadiazole core and a piperazine scaffold. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The incorporation of a fluoroethyl group enhances metabolic stability and bioavailability, while the sulfonyl linkage provides structural rigidity and favorable binding interactions. The benzothiadiazole moiety contributes to electronic properties, making it suitable for applications in fluorescence labeling or as a pharmacophore in kinase inhibitors. Its well-defined structure allows for precise modifications, facilitating research in targeted therapeutics and molecular probes.

4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole structure

2034534-49-9 structure

Product Name:4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole

CAS No:2034534-49-9

MF:C₁₂H₁₅FN₄O₂S₂

MW:330.401502847672

CID:5468716

Update Time:2025-05-19

4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

- 4-((4-(2-fluoroethyl)piperazin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
- 4-[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole
- 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
- Inchi： 1S/C12H15FN4O2S2/c13-4-5-16-6-8-17(9-7-16)21(18,19)11-3-1-2-10-12(11)15-20-14-10/h1-3H,4-9H2
- InChI Key： ZLLOLEKEXDBUTP-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCN(CCF)CC1)(=O)=O

Computed Properties

Exact Mass: 330.06204624 g/mol
Monoisotopic Mass: 330.06204624 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 103
Molecular Weight: 330.4

4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6559-1734-2μmol	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6559-1734-5μmol	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6559-1734-10μmol	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6559-1734-20μmol	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6559-1734-1mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	1mg	$54.0	2023-09-08
Life Chemicals	F6559-1734-2mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	2mg	$59.0	2023-09-08
Life Chemicals	F6559-1734-3mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	3mg	$63.0	2023-09-08
Life Chemicals	F6559-1734-4mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	4mg	$66.0	2023-09-08
Life Chemicals	F6559-1734-5mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	5mg	$69.0	2023-09-08
Life Chemicals	F6559-1734-10mg	4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole	2034534-49-9	10mg	$79.0	2023-09-08

4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole Related Literature

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Additional information on 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole

Research Brief on 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS: 2034534-49-9)

The compound 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole (CAS: 2034534-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 2,1,3-benzothiadiazole moiety, combined with the sulfonyl-piperazine derivative, confers high selectivity and binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its mechanism of action.

In preclinical trials, 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole demonstrated promising results in vitro and in vivo, showing efficacy in reducing tumor growth and modulating immune responses. The fluorinated ethyl group enhances its pharmacokinetic properties, including improved blood-brain barrier penetration, which is critical for targeting neurological disorders. These findings position the compound as a potential candidate for further development in oncology and neuropharmacology.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research is focused on structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 4-{[4-(2-fluoroethyl)piperazin-1-yl]sulfonyl}-2,1,3-benzothiadiazole represents a promising scaffold for drug development, with broad applicability across multiple therapeutic areas. Continued research is essential to fully realize its potential and overcome existing hurdles in its development pathway.